Cas no 129568-53-2 (D-Galactose, 2-O-a-D-glucopyranuronosyl-)

• Product Name: D-Galactose, 2-O-a-D-glucopyranuronosyl-
• CAS No: 129568-53-2
• MF: C₁₂H₂₀O₁₂
• MW: 356.280005455017
• CID: 164266
• PubChem ID: 195629
• Update Time: 2025-04-19

D-Galactose, 2-O-a-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

• D-Galactose, 2-O-a-D-glucopyranuronosyl-
• O-alpha-glucopyranosyluronate-(1-2)-galactose
• 2-O-alpha-D-glucopyranuronosyl-D-galactose
• O-Gluur-gal
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3S,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxane-2-carboxylic acid
• 2-O-Hexopyranuronosylhexose
• DTXSID00926433
• 129568-53-2

• Inchi： 1S/C12H20O12/c13-1-3(15)5(16)6(17)4(2-14)23-12-9(20)7(18)8(19)10(24-12)11(21)22/h2-10,12-13,15-20H,1H2,(H,21,22)/t3-,4+,5+,6-,7+,8+,9-,10+,12+/m1/s1
• InChI Key： SYZNAVOGLCTGII-OZURMKAVSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@H]1O[C@@H](C=O)[C@H]([C@H]([C@@H](CO)O)O)O)O)O)O

Computed Properties

• Exact Mass: 356.0954
• Monoisotopic Mass: 356.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 850.9°Cat760mmHg
• Flash Point: 315.4°C
• Refractive Index: 1.636
• PSA: 214.44